Cas no 113361-26-5 ((3-nitroprop-2-en-1-yl)benzene)

• Product Name: (3-nitroprop-2-en-1-yl)benzene
• CAS No: 113361-26-5
• MF: C₉H₉NO₂
• MW: 163.173262357712
• CID: 2879846
• PubChem ID: 15513601
• Update Time: 2025-05-22

(3-nitroprop-2-en-1-yl)benzene Chemical and Physical Properties

Names and Identifiers

• Benzene, [(2E)-3-nitro-2-propen-1-yl]-
• (3-nitroprop-2-en-1-yl)benzene

• Inchi： 1S/C9H9NO2/c11-10(12)8-4-7-9-5-2-1-3-6-9/h1-6,8H,7H2/b8-4+
• InChI Key： PYMAXAMTORYOFP-XBXARRHUSA-N
• SMILES： C1(C/C=C/[N+]([O-])=O)=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on (3-nitroprop-2-en-1-yl)benzene

Introduction to (3-nitroprop-2-en-1-yl)benzene (CAS No. 113361-26-5)

The compound (3-nitroprop-2-en-1-yl)benzene, identified by the CAS registry number 113361-26-5, is a significant organic compound with a unique structure and diverse applications. This compound belongs to the class of aromatic nitro compounds, characterized by the presence of a nitro group attached to a propenyl chain, which is further connected to a benzene ring. The structure of (3-nitroprop-2-en-1-yl)benzene makes it an interesting subject for both academic research and industrial applications.

The synthesis of (3-nitroprop-2-en-1-yl)benzene involves several steps, including nitration and coupling reactions. Recent studies have focused on optimizing these processes to enhance yield and purity. For instance, researchers have explored the use of alternative catalysts and reaction conditions to improve the efficiency of nitration, which is a critical step in the synthesis of this compound. These advancements not only contribute to the chemical industry but also pave the way for new applications in materials science.

One of the most promising areas of research involving (3-nitroprop-2-en-1-yl)benzene is its application in drug discovery. The compound's unique structure allows it to interact with various biological targets, making it a valuable tool in medicinal chemistry. Recent findings suggest that derivatives of this compound exhibit potential anti-inflammatory and antioxidant properties, which could be harnessed for therapeutic purposes. Additionally, its ability to act as a precursor in the synthesis of more complex molecules has further expanded its utility in pharmacological research.

In the field of materials science, (3-nitroprop-2-en-1-yl)benzene has shown potential as a building block for advanced materials such as polymers and nanoparticles. Its reactivity under specific conditions enables the formation of cross-linked networks, which are essential for creating high-performance materials. Recent studies have demonstrated its role in synthesizing stimuli-responsive polymers, which can change their properties in response to external stimuli like temperature or pH. This opens up new possibilities in areas such as drug delivery systems and smart materials.

The environmental impact of (3-nitroprop-2-en-1-yl)benzene has also been a topic of interest in recent research. Scientists have investigated its biodegradation pathways and toxicity profiles to assess its safety for industrial use. Findings indicate that under certain conditions, the compound can undergo microbial degradation, reducing its environmental footprint. However, further studies are needed to fully understand its long-term effects on ecosystems and human health.

In conclusion, (3-nitroprop-2-en-1-yl)benzene (CAS No. 113361-26-5) is a versatile compound with a wide range of applications across various scientific disciplines. Its unique structure and reactivity make it an invaluable tool in both academic research and industrial processes. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an even more significant role in shaping future innovations.